Cas no 2137930-43-7 (3-Bromothieno[3,2-b]pyridine-6-sulfonyl fluoride)

• Product Name: 3-Bromothieno[3,2-b]pyridine-6-sulfonyl fluoride
• CAS No: 2137930-43-7
• MF: C₇H₃BrFNO₂S₂
• MW: 296.136621713638
• CID: 6280001
• PubChem ID: 165461379
• Update Time: 2025-10-31

3-Bromothieno[3,2-b]pyridine-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137930-43-7
• EN300-728839
• 3-bromothieno[3,2-b]pyridine-6-sulfonyl fluoride
• 3-Bromothieno[3,2-b]pyridine-6-sulfonyl fluoride

• Inchi： 1S/C7H3BrFNO2S2/c8-5-3-13-6-1-4(14(9,11)12)2-10-7(5)6/h1-3H
• InChI Key： MUJJJAMMOYTIDE-UHFFFAOYSA-N
• SMILES： BrC1=CSC2C=C(C=NC=21)S(=O)(=O)F

Computed Properties

• Exact Mass: 294.87726g/mol
• Monoisotopic Mass: 294.87726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-Bromothieno[3,2-b]pyridine-6-sulfonyl fluoride

Introduction to 3-Bromothieno[3,2-b]pyridine-6-sulfonyl Fluoride (CAS No. 2137930-43-7)

The compound3-Bromothieno[3,2-b]pyridine-6-sulfonyl fluoride, identified by the CAS registry numberCAS 2137930-43-7, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class ofthienopyridine derivatives, which are known for their unique electronic properties and structural versatility. The presence of a sulfonyl fluoride group further enhances its reactivity and functional diversity, making it a valuable compound for both academic research and industrial applications.

The synthesis of3-Bromothieno[3,2-b]pyridine-6-sulfonyl fluoride involves a series of intricate organic reactions, including coupling reactions and functional group transformations. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such complex molecules. The compound's structure is characterized by a fused thienopyridine ring system with a bromine substituent at the 3-position and a sulfonyl fluoride group at the 6-position. This arrangement imparts unique electronic and steric properties, which are critical for its reactivity in various chemical transformations.

In terms of chemical properties,thienopyridine derivatives like this compound exhibit excellent thermal stability and high electron-deficient character due to the electron-withdrawing sulfonyl fluoride group. These attributes make them ideal candidates for applications in organocatalysis, where electron-deficient heterocycles are often employed as Lewis acids or catalysts. Recent studies have demonstrated their effectiveness in facilitating various organic reactions, including nucleophilic substitutions and cycloadditions.

The sulfonyl fluoride functionality in3-Bromothieno[3,2-b]pyridine-6-sulfonyl fluoride also renders it a promising candidate for use in materials science. The sulfonyl group can act as a versatile building block for constructing advanced materials, such as polymers or hybrid organic-inorganic frameworks. Additionally, the bromine substituent introduces further functional diversity, enabling the compound to participate in cross-coupling reactions or serve as a precursor for radiolabeled compounds in medicinal chemistry.

Recent research has highlighted the potential ofsulfonyl fluoride-containing compounds in drug discovery. The sulfonyl fluoride group is known to exhibit bioisosteric properties, making it an attractive alternative to other functional groups in medicinal chemistry. In particular,organosulfur compounds like this one have shown promise in targeting specific biological pathways or enzymes, offering new avenues for therapeutic intervention.

In conclusion,CAS 2137930-43-7, or3-Bromothieno[3,2-b]pyridine-6-sulfonyl fluoride, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers exploring new frontiers in organic synthesis, catalysis, materials science, and drug discovery. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both theoretical understanding and practical innovations in chemistry.